8-Chloro-3-methyl-5,6,7,8-tetrahydroquinoline hydrochloride

• CAS No.: 60169-88-2
• Molecular Formula: C10H13Cl2N
• Molecular Weight: 218.12 g/mol
• IUPAC Name: 8-chloro-3-methyl-5,6,7,8-tetrahydroquinoline;hydrochloride
• InChI: InChI=1S/C10H12ClN.ClH/c1-7-5-8-3-2-4-9(11)10(8)12-6-7;/h5-6,9H,2-4H2,1H3;1H
• InChI Key: RQAKZAOPXLGSBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(CCC2)Cl)N=C1.Cl

Description

8-Chloro-3-methyl-5,6,7,8-tetrahydroquinoline hydrochloride is a useful research compound. Its molecular formula is C10H13Cl2N and its molecular weight is 218.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 8-hydroxy product of Example 1 (15 g.) was added portionwise to thionyl chloride (33 g.) at 0° C and the mixture stirred at 0° C for 1 hour and heated at reflux for an additional 2 hours. The solvent was removed in vacuo and the residual oil heated at reflux for 1 hour with ethanol (15 ml.) to remove excess thionyl chloride. The resultant precipitate was recrystallised from ethanolether to give 8-chloro-3-methyl-5,6,7,8-tetrahydroquinoline hydrochloride as colourless needles (17.4 g.) m.p. 177° C.